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Compound of Interest

Compound Name: p-(Methylamino)phenol sulphate
CAS No.: 51-72-9
Cat. No.: B1635096

Get Quote

Metol, chemically known as N-methyl-p-aminophenol sulfate, is a valuable reducing agent with
a long history of use, particularly in photographic development and as an intermediate in
organic synthesis.[1][2] However, its utility in the laboratory is matched by a set of health and
safety considerations that demand rigorous adherence to proper handling protocols. This guide
provides an in-depth, scientifically grounded framework for researchers, scientists, and drug
development professionals to work with Metol safely and effectively. We will delve into the
causality behind experimental choices, ensuring that every protocol described is a self-
validating system of safety.

Understanding the Hazard Profile of Metol

Metol, with the chemical formula (C7H10NO)2SOa, presents as a white to slightly pink crystalline
powder.[1][3] While stable under normal conditions, its hazard profile necessitates careful
management.[4]

Key Hazards:

e Acute Oral Toxicity: Metol is harmful if swallowed.[5]
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o Skin Sensitization: It may cause an allergic skin reaction upon contact.[5][6] This is a critical

consideration, as repeated exposure can lead to sensitivity even in individuals who did not

initially react.

o Specific Target Organ Toxicity (Repeated Exposure): Prolonged or repeated exposure may

cause damage to organs.[4][5]

o Aquatic Toxicity: Metol is very toxic to aquatic life with long-lasting effects, underscoring the

importance of proper waste disposal to prevent environmental contamination.[4][5]

Hazard Classification Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic ] o
i Category 1 H400: Very toxic to aquatic life
Environment (Acute)
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects

Source: Adapted from multiple Safety Data Sheets.[4][5][6]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

The foundation of safe Metol handling lies in a combination of robust engineering controls and

appropriate personal protective equipment. The aim is to minimize all potential routes of

exposure: inhalation, skin contact, and ingestion.

Engineering Controls: The First Line of Defense
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Ventilation: Always handle Metol in a well-ventilated area. A chemical fume hood is
mandatory to control the inhalation of fine dust particles.[7][8] The causality here is
straightforward: preventing airborne particles from entering the respiratory system is
paramount.

Designated Work Area: Establish a clearly marked, designated area for handling Metol. This
prevents cross-contamination of other laboratory spaces and ensures that all necessary
safety equipment is readily accessible.[8]

Personal Protective Equipment (PPE): The Essential
Barrier

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being undertaken.

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are
required.[7] For tasks with a higher risk of splashing, a full-face shield should be worn in
conjunction with goggles.[9][10]

Hand Protection: Wear protective gloves resistant to the product. Nitrile rubber gloves are a
suitable option.[5] It is crucial to inspect gloves for any signs of degradation or perforation
before use and to practice proper glove removal techniques to avoid skin contamination.

Skin and Body Protection: A lab coat or other protective workwear is essential.[5] For larger
quantities or procedures with a high risk of spillage, consider a chemical-resistant apron.[9]
Contaminated work clothing should not be allowed out of the workplace and must be
decontaminated or disposed of as hazardous waste.[4][7]

Respiratory Protection: In situations where engineering controls may not be sufficient to
maintain exposure below occupational limits, a respirator with a dust filter is necessary.[5]
The specific type of respirator should be selected based on the anticipated concentration of
airborne Metol.
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Hazard Control Hierarchy
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Caption: Hierarchy of controls for managing Metol exposure in the lab.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for preventing accidents and
maintaining the integrity of the chemical.

Handling Procedures

e Avoid Dust Formation: Handle Metol in a manner that minimizes the generation of dust.[6]
This can be achieved by carefully scooping or pouring the powder, rather than dropping it
from a height.

o General Hygiene: Do not eat, drink, or smoke in areas where Metol is handled or stored.[4]
[7] Wash hands thoroughly with soap and water after handling and before breaks.[4][5]

o Clothing: Contaminated work clothing should be removed and laundered separately before
reuse.[4][7]

Storage Conditions
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o Container: Keep Metol in its original, tightly closed container.[7]
e Location: Store in a cool, well-ventilated place away from direct sunlight and moisture.[4][7]

e Incompatibilities: Store away from strong acids, strong bases, and oxidizing agents.[5][6]
Metol can react violently with strong oxidizers.[6]

Emergency Procedures: Preparedness and
Response

In the event of an emergency, a swift and informed response is crucial to mitigate harm.

First-Aid Measures

 Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If irritation,
difficulty breathing, or other symptoms persist, seek medical attention.[5]

» Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin with
plenty of soap and water. If an allergic reaction or irritation occurs, seek medical advice.[4][5]

» Eye Contact: Immediately rinse the eyes with a continuous flow of running water for at least
10-15 minutes, holding the eyelids open.[5] If contact lenses are present, remove them if it is
safe to do so. Seek immediate medical attention from an ophthalmologist.

 Ingestion: Rinse the mouth with water and provide 2-5 dL of water to drink. Do not induce
vomiting. Seek immediate medical treatment.[5]
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Spill or Exposure Occurs
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Caption: General emergency response workflow for a Metol incident.

Spill Response
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e Minor Spills: For small, contained spills, trained personnel wearing appropriate PPE can
carefully clean up the material. Avoid generating dust. Place the spilled material into a
suitable, labeled container for hazardous waste disposal.[5]

o Major Spills: In the case of a large or uncontrolled spill, evacuate the area immediately and
alert others.[11] Contact your institution's emergency response team.

Fire Fighting Measures

Metol itself is non-flammable.[5] However, in the event of a fire involving other materials,
suitable extinguishing media include alcohol-resistant foam, carbon dioxide, dry powder, and
water spray.[5] Firefighters should wear self-contained breathing apparatus (SCBA) and full
protective gear.[5]

Waste Disposal: Environmental Responsibility

Proper disposal of Metol and its containers is essential to prevent environmental
contamination.

o Waste Classification: Metol waste is considered hazardous.

» Disposal Route: Dispose of Metol waste and contaminated materials through a licensed
hazardous waste disposal company.[8] Do not allow the material to enter drains or
waterways.[5][8] All local, regional, national, and international regulations must be followed.

[417]

» Containerization: Collect waste in clearly labeled, sealed containers. Do not mix with other
waste streams unless compatibility has been confirmed.[8]

Occupational Exposure Limits

While specific occupational exposure limits (OELS) for Metol are not universally established, it
is good practice to adhere to the general principles of minimizing exposure to as low as
reasonably practicable. For substances without a specific OEL, a toxicologist or industrial
hygienist may recommend a target airborne concentration based on the substance's
toxicological profile.[12]
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Conclusion

Working with Metol requires a comprehensive understanding of its hazards and a steadfast
commitment to safety protocols. By implementing robust engineering controls, utilizing the
correct personal protective equipment, and adhering to strict handling, storage, and disposal
procedures, researchers can mitigate the risks associated with this valuable chemical. This
guide serves as a technical foundation for developing and maintaining a culture of safety in the
laboratory, ensuring the well-being of personnel and the protection of the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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